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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d3

Cat. No.: B15136324

This technical guide provides an in-depth overview of 4-Ethyl-2-methoxyphenol-d3, a
deuterated form of 4-ethylguaiacol. The document is intended for researchers, scientists, and
professionals in drug development and related fields, offering detailed information on its
chemical identity, properties, and relevant experimental procedures.

Chemical Structure and IUPAC Name

4-Ethyl-2-methoxyphenol-d3 is a stable isotope-labeled version of 4-Ethyl-2-methoxyphenol,
where three hydrogen atoms on the benzene ring have been replaced by deuterium. This
labeling is particularly useful in mass spectrometry-based applications for quantitative analysis,
where it serves as an internal standard.

e |[UPAC Name: 2,3,5-trideuterio-4-ethyl-6-methoxyphenol[1]

e Synonyms: 4-Ethylguaiacol-d3

e Chemical Formula: CoHsD302

e Canonical SMILES: CCC1=CC(=C(C=C1)0)0C

« Isomeric SMILES: [2H]C1=C(C(=C(C(=C1CC)[2H])OC)O)[2H][1]

Chemical Structure:
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Caption: Chemical structure of 4-Ethyl-2-methoxyphenol-d3.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical properties of 4-Ethyl-2-
methoxyphenol-d3 and its non-deuterated analogue.
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Table 1: General Properties

Property Value Reference
Molecular Weight 155.21 g/mol [1][2]
Molecular Formula CoHoD30:2 [2]

Appearance

Clear to light yellow liquid

[1]

Odor

Warm, sweet, spicy, medicinal

[1]3]

Table 2: Properties of 4-Ethyl-2-methoxyphenol (Non-deuterated)

Property Value Reference
Molecular Weight 152.19 g/mol [11[4115]
Melting Point 15°C [3][6]
Boiling Point 234-236 °C [31[6]
Density 1.063 g/mL at 25 °C [3]

Water Solubility (Predicted) 2.41 g/L [7]

logP (Predicted) 2.36-2.47 [7]

Experimental Protocols

While specific synthesis protocols for isotopically labeled compounds are often proprietary, the

synthesis of the parent compound, 4-Ethyl-2-methoxyphenol, provides a foundational

understanding. A detailed purification method applicable to the parent compound is also

presented.

A reported synthesis method for 4-Ethyl-2-methoxyphenol involves the following steps:

e Heating ortho-dichloro ethylphenol with Ethyl benzyl disulfonic acid and an aqueous alkali

solution at 180-200°C.[3]

o Subsequent single methylation of the resulting intermediate.[3]
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Note: This is a general description, and specific reaction conditions, stoichiometry, and

purification procedures would need to be optimized.

A novel purification method has been developed based on the complexation reaction between

4-Ethyl-2-methoxyphenol (EMP) and calcium ions (Ca2*).[8] This method has been shown to
achieve a purity of up to 99.60%.[8][9]

Materials:

Crude 4-Ethyl-2-methoxyphenol (EMP)
Calcium hydroxide (Ca(OH)2)
Deionized water

Three-necked flask

Microperistaltic pump

Magnetic stirrer

Protocol:

Dissolve 4 mmol of Ca(OH)z in 200 mL of deionized water in a three-necked flask.[8]

Slowly add 3.04 g (20 mmol) of 98% pure EMP to the flask at a rate of 0.8 mmol/min using a
microperistaltic pump, while stirring at 750 rpm.[8]

Observe the formation of a white flocculent solid as the EMP is added.[8]

The reaction proceeds through three stages: neutralization, a mixed reaction phase
(neutralization and coordination), and a final coordination reaction, forming a complex with a
phenol-calcium ratio of 4:1.[8][9]

The resulting complex can then be decomposed to release the high-purity EMP.[8]

Biological Pathways and Reactions
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4-Ethyl-2-methoxyphenol is known to undergo metabolic reactions in biological systems. One
such reaction is sulfation.

In a biological context, 4-Ethyl-2-methoxyphenol can be converted into its sulfated derivative
through the action of sulfotransferase enzymes.[1] This reaction utilizes 3'-phospho-5'-adenylyl
sulfate (PAPS) as the sulfonate donor, resulting in the formation of 4-ethyl-2-methoxyphenyl
oxidanesulfonic acid.[1]

4-Ethyl-2-methoxyphenyl
[4-Ethyl-2-methoxyphenoD [ oxidanesulfonic acid
Sulfotransferase
[L%‘-Phospho-S'-adenylyl sulfate

3'-Phosphoadenosine-5'-phosphate
(PAPS)

(PAP)
Click to download full resolution via product page

Caption: Sulfation of 4-Ethyl-2-methoxyphenol by sulfotransferase.

Appendices

The following DOT script was used to generate a diagram of the purification workflow for 4-
Ethyl-2-methoxyphenol.
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Caption: Workflow for the purification of 4-Ethyl-2-methoxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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